Cas no 117411-09-3 (Coenzyme A, S-benzenepropanoate)

• Product Name: Coenzyme A, S-benzenepropanoate
• CAS No: 117411-09-3
• MF: C₃₀H₄₄N₇O₁₇P₃S
• MW: 899.693348884583
• CID: 203914
• PubChem ID: 3081660
• Update Time: 2025-04-19

Coenzyme A, S-benzenepropanoate Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-benzenepropanoate
• phenylpropionyl-coenzyme A
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
• Coenzyme A, phenylpropionyl-
• Phenylpropionyl-coa
• S-{(9R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} 3-phenylpropanethioate (non-preferred name)
• 3-phenylpropanoyl-CoA
• Coenzyme A, S-benzenepropanoate
• 3-phenylpropionyl-coenzyme A
• dihydrocinnamoyl-CoA
• 3-phenylpropionyl-CoA
• dihydrocinnamoyl-coenzyme A
• 117411-09-3
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-phenylpropanethioate
• 9-{5-O-[{[(3,4-Dihydroxy-4-{[3-hydroxy-3-({2-[(3-phenylpropanoyl)sulfanyl]ethyl}imino)propyl]imino}-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
• DTXSID50922420
• 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-phenylpropanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl]dihydrogen diphosphate}
• CHEBI:85675
• 3-Phenylpropionyl CoA
• C30H44N7O17P3S
• Phenylpropionyl-CoA; (Acyl-CoA); [M+H]+;
• SCHEMBL1490244
• Q27158699

• Inchi： 1S/C30H44N7O17P3S/c1-30(2,25(41)28(42)33-11-10-20(38)32-12-13-58-21(39)9-8-18-6-4-3-5-7-18)15-51-57(48,49)54-56(46,47)50-14-19-24(53-55(43,44)45)23(40)29(52-19)37-17-36-22-26(31)34-16-35-27(22)37/h3-7,16-17,19,23-25,29,40-41H,8-15H2,1-2H3,(H,32,38)(H,33,42)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/t19-,23-,24-,25+,29-/m1/s1
• InChI Key： HYSDRCZPYSOWME-FUEUKBNZSA-N
• SMILES： S(C(CCC1C=CC=CC=1)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

• Exact Mass: 899.173
• Monoisotopic Mass: 899.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 58
• Rotatable Bond Count: 23
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 389Ų

Experimental Properties

• Density: 1.76
• Refractive Index: 1.702
• PSA: 425.34000
• LogP: 2.55930